Cas no 2228488-83-1 (2-(6-methoxypyridin-3-yl)butanedioic acid)

• Product Name: 2-(6-methoxypyridin-3-yl)butanedioic acid
• CAS No: 2228488-83-1
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• CID: 6170341
• PubChem ID: 165707327
• Update Time: 2025-05-26

2-(6-methoxypyridin-3-yl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-methoxypyridin-3-yl)butanedioic acid
• EN300-1804314
• 2228488-83-1

• Inchi： 1S/C10H11NO5/c1-16-8-3-2-6(5-11-8)7(10(14)15)4-9(12)13/h2-3,5,7H,4H2,1H3,(H,12,13)(H,14,15)
• InChI Key： OKRQYRLGILKWSO-UHFFFAOYSA-N
• SMILES： OC(C(CC(=O)O)C1C=NC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 225.06372245g/mol
• Monoisotopic Mass: 225.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 96.7Ų

Additional information on 2-(6-methoxypyridin-3-yl)butanedioic acid

2-(6-Methoxypyridin-3-yl)butanedioic Acid: A Comprehensive Overview

The compound with CAS No. 2228488-83-1, known as 2-(6-methoxypyridin-3-yl)butanedioic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a methoxy group and a butanedioic acid moiety. The 6-methoxypyridin-3-yl group contributes to the molecule's aromaticity and potential biological activity, while the butanedioic acid portion introduces carboxylic acid functionalities that can participate in various chemical reactions and interactions.

Recent studies have highlighted the potential of 2-(6-methoxypyridin-3-yl)butanedioic acid as a precursor for the synthesis of bioactive compounds. Researchers have explored its role in the development of novel pharmaceutical agents, particularly in the context of anti-inflammatory and antioxidant therapies. The molecule's ability to act as a scaffold for further functionalization has made it a valuable tool in medicinal chemistry.

The synthesis of 2-(6-methoxypyridin-3-yl)butanedioic acid typically involves multi-step organic reactions, including Friedel-Crafts alkylation, oxidation, and cyclization processes. These methods have been optimized to ensure high yields and purity, making the compound accessible for large-scale production. The compound's stability under various conditions has also been thoroughly investigated, confirming its suitability for use in diverse chemical and biological applications.

In terms of physical properties, 2-(6-methoxypyridin-3-yl)butanedioic acid exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its solubility profile makes it ideal for use in solution-based reactions and formulations. The compound's UV-vis spectrum reveals strong absorption bands in the visible region, suggesting potential applications in photonic materials or sensors.

From a biological standpoint, 2-(6-methoxypyridin-3-yl)butanedioic acid has demonstrated moderate inhibitory activity against several enzymes associated with inflammatory pathways. Preclinical studies have shown that the compound can suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings underscore its potential as a lead compound for the development of anti-inflammatory drugs.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the binding affinity of 2-(6-methoxypyridin-3-yl)butanedioic acid to various protein targets. Molecular docking studies suggest that the compound can interact with key residues in enzyme active sites, providing insights into its mechanism of action. These computational approaches have significantly accelerated the drug discovery process, allowing researchers to focus on promising candidates for further testing.

The environmental impact of 2-(6-methoxypyridin-3-yl)butanedioic acid has also been evaluated, with studies indicating that it undergoes rapid biodegradation under aerobic conditions. This characteristic makes it an eco-friendly choice for applications where sustainability is a priority. Additionally, the compound's low toxicity profile has been confirmed through acute toxicity tests in model organisms such as zebrafish and mice.

In conclusion, 2-(6-methoxypyridin-3-yl)butanedioic acid (CAS No. 2228488-83-1) is a versatile compound with significant potential in both academic research and industrial applications. Its unique structure, coupled with its favorable physical and biological properties, positions it as a valuable asset in the development of novel chemical entities. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing science and technology.